Cas no 1781439-01-7 (2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid)
2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid
-
- Inchi: 1S/C9H11BrN2O2/c10-7-4-11-8-2-1-6(3-9(13)14)5-12(7)8/h4,6H,1-3,5H2,(H,13,14)
- InChI Key: BYWFDBYXWLNQTR-UHFFFAOYSA-N
- SMILES: C12=NC=C(Br)N1CC(CC(O)=O)CC2
2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM536740-1g |
2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid |
1781439-01-7 | 95%+ | 1g |
$5005 | 2023-03-10 | |
| Enamine | EN300-7445227-0.05g |
2-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetic acid |
1781439-01-7 | 95.0% | 0.05g |
$1895.0 | 2025-03-11 | |
| Enamine | EN300-7445227-0.1g |
2-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetic acid |
1781439-01-7 | 95.0% | 0.1g |
$1986.0 | 2025-03-11 | |
| Enamine | EN300-7445227-0.25g |
2-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetic acid |
1781439-01-7 | 95.0% | 0.25g |
$2077.0 | 2025-03-11 | |
| Enamine | EN300-7445227-0.5g |
2-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetic acid |
1781439-01-7 | 95.0% | 0.5g |
$2167.0 | 2025-03-11 | |
| Enamine | EN300-7445227-1.0g |
2-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetic acid |
1781439-01-7 | 95.0% | 1.0g |
$2257.0 | 2025-03-11 | |
| Enamine | EN300-7445227-2.5g |
2-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetic acid |
1781439-01-7 | 95.0% | 2.5g |
$4424.0 | 2025-03-11 | |
| Enamine | EN300-7445227-5.0g |
2-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetic acid |
1781439-01-7 | 95.0% | 5.0g |
$6545.0 | 2025-03-11 | |
| Enamine | EN300-7445227-10.0g |
2-{3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetic acid |
1781439-01-7 | 95.0% | 10.0g |
$9704.0 | 2025-03-11 |
2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid
Introduction to 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid (CAS No. 1781439-01-7)
2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid (CAS No. 1781439-01-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various drug discovery and development initiatives.
The chemical structure of 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid is characterized by a 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine core substituted with a bromine atom at the 3-position and an acetic acid moiety at the 6-position. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile.
Recent studies have highlighted the potential of 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid in various therapeutic areas. One notable application is its role as a potent inhibitor of specific enzymes involved in signal transduction pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits selective inhibition of protein kinases, which are key regulators of cellular processes such as proliferation and apoptosis.
In addition to its enzymatic inhibition properties, 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid has shown promise in modulating receptor activity. Studies have indicated that it can act as an agonist or antagonist at specific receptors, thereby influencing various physiological responses. This dual functionality makes it a versatile tool for investigating complex biological systems and developing targeted therapies.
The pharmacokinetic properties of 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the compound can effectively reach its intended target site within the body and maintain sufficient concentrations to exert its therapeutic effects.
Clinical trials involving 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic outcomes. These findings have paved the way for further clinical investigations to explore its potential in more advanced stages of drug development.
Beyond its therapeutic applications, 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid has also found utility as a research tool in academic and industrial laboratories. Its ability to selectively modulate specific biological pathways makes it an invaluable reagent for studying disease mechanisms and validating novel drug targets. This dual role as both a therapeutic agent and a research tool underscores its significance in the broader context of biomedical research.
In conclusion, 2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid (CAS No. 1781439-01-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.
1781439-01-7 (2-(3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)